Cas no 51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile)
51626-33-6 structure
Product Name:5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
CAS No:51626-33-6
MF:C11H8ClN3
MW:217.654320716858
MDL:MFCD00455809
CID:860427
PubChem ID:329830269
Update Time:2025-08-03
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile
- 5-chloro-3-methyl-1-phenylpyrazole-4-carbonitrile
- VS-02256
- BCA62633
- AKOS000123651
- STK801346
- BBL009923
- 51626-33-6
- 5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile, AldrichCPR
- DTXSID00372739
-
- MDL: MFCD00455809
- Inchi: 1S/C11H8ClN3/c1-8-10(7-13)11(12)15(14-8)9-5-3-2-4-6-9/h2-6H,1H3
- InChI Key: MWXQWRGAGVHIDR-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 217.04100
- Monoisotopic Mass: 217.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.61000
- LogP: 2.70578
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Security Information
- Hazardous Material transportation number:UN3439
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1
- Safety Term:6.1
- Packing Group:III
- HazardClass:6.1
- PackingGroup:III
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003062-5g |
5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 5g |
$193.20 | 2023-09-01 | |
| Alichem | A049003062-10g |
5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 10g |
$312.12 | 2023-09-01 | |
| Alichem | A049003062-25g |
5-Chloro-3-methyl-1-phenyl-1h-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 25g |
$567.53 | 2023-09-01 | |
| TRC | C385795-50mg |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C385795-100mg |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C385795-500mg |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 500mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM312270-10g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 10g |
$286 | 2021-08-18 | |
| Chemenu | CM312270-25g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 25g |
$515 | 2021-08-18 | |
| Chemenu | CM312270-1g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 1g |
$324 | 2023-02-02 | |
| Chemenu | CM312270-5g |
5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile |
51626-33-6 | 95% | 5g |
$992 | 2023-02-02 |
5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
51626-33-6 (5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile) Related Products
- 182924-32-9(1H-Pyrazole-4-carbonitrile, 5-chloro-1-phenyl-3-(trifluoromethyl)-)
- 350997-70-5(5-Chloro-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)
- 947-95-5(5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)
- 77509-93-4(5-chloro-1-(4-chlorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)
- 1136-60-3((5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methanol)
- 1050619-83-4(5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile)
- 1050619-81-2(5-Chloro-1-phenyl-1H-pyrazole-4-carbonitrile)
- 63419-40-9(4-(3-Chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile)
- 77509-88-7(5-Chloro-4-(chloromethyl)-3-methyl-1-phenyl-1H-pyrazole)
- 1269291-00-0(1-(2-Aminophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk